Cas no 2227771-15-3 (rac-tert-butyl N-{4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-3-chlorophenyl}carbamate)

• Product Name: rac-tert-butyl N-{4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-3-chlorophenyl}carbamate
• CAS No: 2227771-15-3
• MF: C₁₇H₂₅ClN₂O₂
• MW: 324.845603704453
• CID: 5853055
• PubChem ID: 165673876
• Update Time: 2025-10-15

rac-tert-butyl N-{4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-3-chlorophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl N-{4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-3-chlorophenyl}carbamate
• 2227771-15-3
• rac-tert-butyl N-{4-[(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl]-3-chlorophenyl}carbamate
• EN300-1903071

• Inchi： 1S/C17H25ClN2O2/c1-16(2,3)22-15(21)20-10-6-7-11(13(18)8-10)14-12(9-19)17(14,4)5/h6-8,12,14H,9,19H2,1-5H3,(H,20,21)/t12-,14-/m1/s1
• InChI Key： CNJQINZFAXESEL-TZMCWYRMSA-N
• SMILES： ClC1C=C(C=CC=1[C@@H]1[C@@H](CN)C1(C)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 324.1604557g/mol
• Monoisotopic Mass: 324.1604557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 64.4Ų

Additional information on rac-tert-butyl N-{4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-3-chlorophenyl}carbamate

Chemical Profile of Rac-Tert-butyl N-{4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-3-chlorophenyl}carbamate (CAS No. 2227771-15-3)

Rac-Tert-butyl N-{4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-3-chlorophenyl}carbamate, identified by its CAS number 2227771-15-3, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic derivatives that have garnered attention due to their potential biological activities and mechanistic insights into drug design. The structural complexity of this compound, featuring a cyclopropyl ring and an amine-substituted phenyl moiety, makes it a promising candidate for further investigation in medicinal chemistry.

The chemical structure of Rac-Tert-butyl N-{4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-3-chlorophenyl}carbamate incorporates several key functional groups that contribute to its unique reactivity and biological properties. The tert-butyl group provides steric hindrance, which can influence the compound's interactions with biological targets. Additionally, the presence of a chlorophenyl ring suggests potential for electronic effects that may modulate the compound's pharmacological activity. The cyclopropyl ring is particularly noteworthy, as it is often found in biologically active molecules and can contribute to the compound's binding affinity and selectivity.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their diverse pharmacological profiles. Carbamates are known for their ability to act as transition-state analogs, which can be exploited in the design of enzyme inhibitors. The specific substitution pattern in Rac-Tert-butyl N-{4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-3-chlorophenyl}carbamate may confer unique inhibitory properties against certain enzymes or receptors. This has prompted researchers to explore its potential as a lead compound in the development of new therapeutic agents.

One of the most compelling aspects of this compound is its stereochemistry. The (1R,3R) configuration of the cyclopropyl ring suggests that stereochemical control plays a crucial role in its biological activity. Studies have shown that enantiomers of similar compounds can exhibit vastly different pharmacological effects, underscoring the importance of understanding and controlling stereochemistry in drug design. The synthesis of racemic mixtures like Rac-Tert-butyl N-{4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-3-chlorophenyl}carbamate allows for further investigation into the relationship between molecular structure and biological function.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of complex molecules like Rac-Tert-butyl N-{4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-3-chlorophenyl}carbamate. Molecular docking studies have been particularly useful in identifying potential binding interactions with target proteins. These studies can provide valuable insights into the compound's mechanism of action and guide further optimization efforts. Additionally, virtual screening techniques have been employed to identify novel analogs with enhanced potency and selectivity.

The synthesis of this compound presents several challenges due to its complex structural features. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such molecules. Techniques such as asymmetric synthesis and catalytic transformations have been instrumental in achieving high yields and enantiopurity. The development of efficient synthetic routes is crucial for enabling further exploration of the compound's pharmacological potential.

In conclusion, Rac-Tert-butyl N-{4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-3-chlorophenyl}carbamate (CAS No. 2227771-15-3) represents a fascinating subject for research in pharmaceutical chemistry. Its unique structural features and stereochemistry make it a promising candidate for further investigation into drug design and development. With ongoing advancements in synthetic chemistry and computational methods, this compound holds great promise for contributing to the discovery of novel therapeutic agents.